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molecular formula C4H11O2PS2 B7768826 O,O-Diethyl dithiophosphate CAS No. 52857-42-8

O,O-Diethyl dithiophosphate

Cat. No. B7768826
CAS RN: 52857-42-8
M. Wt: 186.2 g/mol
InChI Key: IRDLUHRVLVEUHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05620968

Procedure details

A stirred solution of 2-hydroxybenzonitrile (23.8 g, 200 mmol), (EtO)2P(S)SH (33.6 mL, 200 mmol) and water (40 mL) was heated at 80° C. for 12 hr under nitrogen. The mixture was cooled down to 0°-10° C., diluted with CH2Cl2 (200 mL)/Et2O (400 mL), then cautiously treated with saturated aq. NaHCO3 (60 mL), and followed by adding solid NaHCO3 in small portions until CO2 evolution ceased. Half-saturated aq. NaCl (40 mL) was added to the mixture. The organic layer was separated, washed with brine (100 mL), dried over MgSO4, and filtered. After concentration in vacuo, the residue was chromatographed on silica gel (gradient EtOAc/CH2Cl2 :0-5%) to give 3a (16.7 g, 55%) as a pinkish solid, which had the same 1HNMR data as reported in the literature (Yousif, N. M. Tetrahedron 1989, 45, 4599).
Name
2-hydroxybenzonitrile
Quantity
23.8 g
Type
reactant
Reaction Step One
Name
(EtO)2P(S)SH
Quantity
33.6 mL
Type
reactant
Reaction Step One
Name
water
Quantity
40 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
CO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
NaCl
Quantity
40 mL
Type
reactant
Reaction Step Four
Name
CH2Cl2
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
Et2O
Quantity
400 mL
Type
solvent
Reaction Step Five
Name
3a
Yield
55%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#[N:5].P(S)(OCC)(OCC)=[S:11].C([O-])(O)=O.[Na+].C(=O)=O.[Na+].[Cl-]>C(Cl)Cl.CCOCC.O>[OH:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4](=[S:11])[NH2:5] |f:2.3,5.6|

Inputs

Step One
Name
2-hydroxybenzonitrile
Quantity
23.8 g
Type
reactant
Smiles
OC1=C(C#N)C=CC=C1
Name
(EtO)2P(S)SH
Quantity
33.6 mL
Type
reactant
Smiles
P(=S)(OCC)(OCC)S
Name
water
Quantity
40 mL
Type
solvent
Smiles
O
Step Two
Name
NaHCO3
Quantity
60 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
CO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O
Step Four
Name
NaCl
Quantity
40 mL
Type
reactant
Smiles
[Na+].[Cl-]
Step Five
Name
CH2Cl2
Quantity
200 mL
Type
solvent
Smiles
C(Cl)Cl
Name
Et2O
Quantity
400 mL
Type
solvent
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled down to 0°-10° C.
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with brine (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
After concentration in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was chromatographed on silica gel (gradient EtOAc/CH2Cl2 :0-5%)

Outcomes

Product
Name
3a
Type
product
Smiles
OC1=C(C=CC=C1)C(N)=S
Measurements
Type Value Analysis
AMOUNT: MASS 16.7 g
YIELD: PERCENTYIELD 55%
YIELD: CALCULATEDPERCENTYIELD 54.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.